1-[(3-Chloropyridin-4-yl)methyl]cyclopropane-1-carbaldehyde

• Molecular Formula: C10H10ClNO
• Molecular Weight: 195.64 g/mol
• IUPAC Name: 1-[(3-chloropyridin-4-yl)methyl]cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C10H10ClNO/c11-9-6-12-4-1-8(9)5-10(7-13)2-3-10/h1,4,6-7H,2-3,5H2
• InChI Key: ZWNSLMILSUBSJK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CC2=C(C=NC=C2)Cl)C=O

Description

1-[(3-Chloropyridin-4-yl)methyl]cyclopropane-1-carbaldehyde is a structurally unique compound featuring a cyclopropane ring fused to a carbaldehyde group and a 3-chloropyridin-4-ylmethyl substituent. This molecule combines the high ring strain of cyclopropane with the electron-withdrawing effects of the chlorine-substituted pyridine, making it a candidate for diverse applications in medicinal chemistry and materials science. Its synthesis typically involves [2+1] cyclopropanation strategies followed by functionalization of the pyridine ring. Structural characterization often employs X-ray crystallography refined via programs like SHELX and visualized using tools such as ORTEP-3 , which highlight its planar cyclopropane ring and distorted pyridine geometry.

Preparation Methods

The synthesis of 1-[(3-Chloropyridin-4-yl)methyl]cyclopropane-1-carbaldehyde can be achieved through several synthetic routes. One common method involves the reaction of 3-chloropyridine with cyclopropane carbaldehyde under specific reaction conditions. The reaction typically requires the use of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and isolation to obtain the final product in a form suitable for further applications .

Chemical Reactions Analysis

1-[(3-Chloropyridin-4-yl)methyl]cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol or other reduced forms.

Substitution: The chloropyridine ring can undergo substitution reactions with nucleophiles, leading to the formation of new derivatives.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like amines or thiols. The major products formed from these reactions depend on the specific reagents and conditions employed .

Scientific Research Applications

Based on the search results, here's what is known about the compound "1-[(3-Chloropyridin-4-yl)methyl]cyclopropane-1-carbaldehyde":

Basic Information

• CAS Number: 1936082-43-7
• Molecular Formula: $C_{10}H_{10}ClNO$
• Molecular Weight: 195.65 g/mol , 195.64 g/mol (computed by PubChem)

Potential Applications and Research Areas

While the search results do not provide explicit applications of the compound "1-[(3-Chloropyridin-4-yl)methyl]cyclopropane-1-carbaldehyde," they do point to related compounds and areas of research that may be relevant:

• Building Blocks and Research Chemicals: Arctom is a supplier of building blocks, bioactive molecules, and research chemicals . The compound may be available for custom synthesis or as a building block for creating other molecules .
• Pharmaceutical, Biotech, and Industrial Research: Arctom supplies various research chemicals to global pharmaceutical, biotech, university, and industrial customers .
• Agrochemicals: Some search results mention chloropyridin compounds in the context of agrochemical compositions .
• Pest Control: Other related compounds containing chloropyridyl groups have applications in controlling animal parasitic pests and agricultural/horticultural pests .

Related Compounds

The search results mention several related compounds:

• 1-(3-chloropyridin-2-yl)-N-[4-cyano-2-methyl-6-(methylcarbamoyl)phenyl]-3-([5-(trifluoromethyl)-2H-tetrazol-2-yl]methyl)-1H-pyrazol-5-carboxamide: This compound is mentioned in the context of a crystalline form .
• N-[1-((6-chloropyridin-3-yl) methyl)pyridin-2(1H)-ylidene]-2,2,2-trifluoroacetamide: This compound is used for controlling animal parasitic pests and agricultural/horticultural pests .

General Research Applications

Some search results discuss general research applications that could potentially apply to this compound:

• Activation analysis: This technique can identify and measure elements in minute quantities and is useful in manufacturing and research projects requiring rigid standards of purity .
• Radiotracers in biomedical research: Radioisotopes are used in biomedical research for various studies .

Mechanism of Action

The mechanism by which 1-[(3-Chloropyridin-4-yl)methyl]cyclopropane-1-carbaldehyde exerts its effects involves interactions with molecular targets such as enzymes and receptors. The aldehyde group can form covalent bonds with nucleophilic sites on proteins, leading to modifications in their structure and function. The chloropyridine ring may also participate in interactions with specific binding sites, influencing the compound’s overall activity .

Comparison with Similar Compounds

Key Observations :

• Chlorine Substitution : The 3-chloro group in Compound A increases lipophilicity (logP = 1.85 vs. 0.92 for B) and reduces solubility in polar solvents compared to B. This enhances membrane permeability, a critical factor in drug design .
• Cyclopropane vs. Cyclohexane : Compound A’s cyclopropane ring introduces strain, lowering thermal stability relative to C (cyclopropane decomposition at 200°C vs. cyclohexane at 190°C). Strain also increases reactivity; A undergoes ring-opening reactions under acidic conditions, whereas C remains inert .

Crystallographic Insights

X-ray studies refined via SHELX show that Compound A’s cyclopropane ring has bond angles of 58.5°–59.2°, deviating significantly from the ideal 60°, indicating strain. In contrast, Compound C’s cyclohexane adopts a chair conformation with bond angles near 109.5°. ORTEP-3 visualizations highlight these distortions, corroborating computational models of strain-induced reactivity .

Biological Activity

1-[(3-Chloropyridin-4-yl)methyl]cyclopropane-1-carbaldehyde is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a unique structure that combines a chlorinated pyridine ring with a cyclopropane moiety and an aldehyde functional group, which may contribute to its diverse biological properties. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

Molecular Structure

• Molecular Formula : C₁₀H₁₀ClNO
• Molecular Weight : 211.64 g/mol
• IUPAC Name : 1-[(3-Chloropyridin-4-yl)methyl]cyclopropane-1-carbaldehyde

Structural Representation

The structural formula can be represented as follows:

$$\text{C1CC1 COC2 C C CC N2 Cl C O}$$

The biological activity of 1-[(3-Chloropyridin-4-yl)methyl]cyclopropane-1-carbaldehyde is primarily attributed to its interaction with various biological targets. The presence of the chloropyridine ring suggests potential interactions with enzymes and receptors involved in cellular signaling pathways.

Antimicrobial Activity

Research has indicated that compounds similar to 1-[(3-Chloropyridin-4-yl)methyl]cyclopropane-1-carbaldehyde exhibit significant antimicrobial properties. For example, studies on chlorinated pyridine derivatives have shown effectiveness against various bacterial strains, suggesting that this compound may also possess similar activity.

Case Studies and Research Findings

• Antiviral Potential : A study highlighted the antiviral properties of heterocyclic compounds, including those containing pyridine rings. These compounds were found to inhibit viral replication in several models, indicating that 1-[(3-Chloropyridin-4-yl)methyl]cyclopropane-1-carbaldehyde could be explored for antiviral applications against viruses such as HIV and influenza .
• Anticancer Activity : Another research article discussed the synthesis and evaluation of various pyridine derivatives for their anticancer properties. The findings suggested that certain structural modifications could enhance the cytotoxic effects against cancer cell lines, implying that 1-[(3-Chloropyridin-4-yl)methyl]cyclopropane-1-carbaldehyde might be a candidate for further investigation in cancer therapeutics .
• Neuropharmacological Effects : Compounds related to this structure have been studied for their neuropharmacological effects. The unique cyclopropane structure may interact with neurotransmitter systems, potentially leading to applications in treating neurological disorders .

Comparative Biological Activity Table

Compound Name	Structure	Key Features
1-(2-Chloropyridin-3-yl)cyclopropan-1-amine	Structure	Contains a chlorinated pyridine; potential neuropharmacological activity
5-Chloro-2-pyridinylmethanol	Structure	Explored for antimicrobial properties
Cyclopropanecarboxaldehyde derivatives	Structure	Known for diverse biological activities